3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid

• IUPAC Name: 3-[(3-pyrazol-1-ylpropanoylamino)methyl]benzoic acid
• InChI: InChI=1S/C14H15N3O3/c18-13(5-8-17-7-2-6-16-17)15-10-11-3-1-4-12(9-11)14(19)20/h1-4,6-7,9H,5,8,10H2,(H,15,18)(H,19,20)
• InChI Key: BIRUPNDUTVFLBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)CNC(=O)CCN2C=CC=N2
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid, also known as PPMBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PPMBA is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Mechanism of Action

The exact mechanism of action of 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been shown to bind to the active site of these enzymes and proteins, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and anti-tumor activity. 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has also been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could potentially lead to drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid. One area of interest is the development of new drugs based on the anti-inflammatory and anti-tumor properties of 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid. Another area of interest is the use of 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid as a tool for studying protein-ligand interactions and enzyme inhibition. Additionally, there is potential for the use of 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid in the development of new materials with unique properties.

Synthesis Methods

3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid can be synthesized using a multi-step process that involves the reaction of 3-aminobenzoic acid with pyrazole-1-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified through recrystallization to obtain pure 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid.

Scientific Research Applications

3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been found to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs. In biochemistry, 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been used as a tool to study protein-ligand interactions and enzyme inhibition. In materials science, 3-[(3-Pyrazol-1-ylpropanoylamino)methyl]benzoic acid has been used as a building block for the synthesis of new materials with unique properties.